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Compound of Interest

Compound Name: GSK-364735

Cat. No.: B8451372 Get Quote

Essential Safety and Handling Guide for GSK-
364735
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

GSK-364735, an investigational compound. Adherence to these procedures is essential to

ensure a safe laboratory environment and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive safety profile for GSK-364735 is not publicly available, a safety data

sheet for GSK-364735 sodium indicates that the compound is harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[1] Therefore, appropriate precautions must be

taken to avoid ingestion, skin contact, and release into the environment.

The following table summarizes the recommended personal protective equipment for handling

GSK-364735.
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PPE Category Specific Recommendations Purpose

Hand Protection

Double-gloving with nitrile

gloves is recommended.[2]

Check gloves for any tears or

punctures before use.

To prevent skin contact with

the compound.

Eye Protection

Chemical splash goggles that

meet the ANSI Z.87.1 1989

standard are required.[3]

To protect eyes from splashes

or aerosols.

Body Protection

A fully buttoned lab coat,

preferably a disposable one,

should be worn.[2][3]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of generating dust or

aerosols.[3][4] The specific

type of respirator should be

determined by a risk

assessment.

To prevent inhalation of the

compound.

Operational Plan: Handling and Storage
Engineering Controls:

Handle GSK-364735 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Safe Handling Practices:

Avoid direct contact with the compound.

Do not eat, drink, or smoke in areas where GSK-364735 is handled.[1]

Wash hands thoroughly with soap and water after handling the compound.[1]

Prepare a designated area for handling GSK-364735 to contain any potential spills.
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Storage:

Store GSK-364735 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
All waste containing GSK-364735 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Contaminated consumables such as gloves, bench paper, and empty vials

should be collected in a designated, labeled hazardous waste container.[5][6]

Liquid Waste: Solutions containing GSK-364735 should be collected in a separate, labeled

hazardous waste container.

Sharps: Needles and other sharps contaminated with GSK-364735 must be disposed of in a

designated sharps container.

Disposal Procedure:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "GSK-364735".[5]

Store waste containers in a designated satellite accumulation area.[5]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.[5]

Do not dispose of GSK-364735 down the drain or in regular trash.[1]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for handling a potent

compound like GSK-364735, with integrated safety checkpoints.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC76061.html
https://www.benchchem.com/product/b8451372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8451372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Experiment

Experiment

Post-Experiment

Review SDS

Don PPE

Proceed if understood

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Segregate Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow with safety checkpoints.
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Logical Relationship of Safety Measures
The following diagram illustrates the hierarchical relationship of safety controls when working

with GSK-364735.
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Caption: Hierarchy of hazard controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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